Cas no 2142608-32-8 (Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate)

• Product Name: Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate
• CAS No: 2142608-32-8
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 4638545
• Update Time: 2025-06-08

Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate

• Inchi： 1S/C11H10INO2/c1-13-6-9(12)8-4-3-7(5-10(8)13)11(14)15-2/h3-6H,1-2H3
• InChI Key： ZYYQNZFERFOBIF-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(C(OC)=O)=C2)C(I)=C1

Additional information on Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate

Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate (CAS No. 2142608-32-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate (CAS No. 2142608-32-8) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural properties, has garnered considerable attention due to its utility in the development of various therapeutic agents. The presence of both an iodine substituent and a carboxylate group makes it a valuable building block for further chemical modifications, enabling the synthesis of complex molecules with high precision and efficiency.

The chemical structure of Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate consists of an indole core substituted with an iodine atom at the 3-position and a methyl group at the 1-position, further functionalized with a carboxylate ester at the 6-position. This arrangement provides multiple reactive sites for further chemical transformations, making it an ideal candidate for constructing more intricate pharmacophores. The iodine atom, in particular, serves as a powerful handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in modern drug discovery and development.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate has emerged as a crucial intermediate in the synthesis of indole-based drugs that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its role in generating novel indole alkaloids, which are known for their potent biological effects. The ability to readily introduce additional functional groups into the indole scaffold allows for the fine-tuning of pharmacological properties, making this compound indispensable in medicinal chemistry.

The pharmaceutical industry has increasingly leveraged Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate in the development of targeted therapies. Its structural features facilitate the creation of molecules that can interact selectively with biological targets, thereby minimizing side effects. For example, researchers have utilized this intermediate to synthesize indole-based inhibitors of kinases and other enzymes involved in cancer progression. The ease with which it can be modified into more complex structures underscores its importance as a synthetic precursor in drug discovery pipelines.

Advances in synthetic methodologies have further enhanced the utility of Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only improve yield but also reduce reaction times, making it economically viable for industrial applications. Additionally, green chemistry principles have been integrated into its synthesis, minimizing waste and environmental impact while maintaining high purity standards.

The role of Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate extends beyond academic research; it is also finding applications in industrial settings where high-throughput screening is employed to identify novel drug candidates. Its compatibility with various coupling reactions allows for rapid diversification of molecular libraries, accelerating the discovery process. This adaptability makes it a cornerstone in both academic laboratories and pharmaceutical companies striving to develop next-generation therapeutics.

Ongoing studies continue to uncover new possibilities for Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate. Researchers are exploring its potential in combination therapies, where it could serve as a precursor for multi-target drugs. The compound's ability to undergo sequential functionalization without significant loss of reactivity opens doors for innovative drug design strategies. As our understanding of disease mechanisms evolves, so does the demand for sophisticated molecular tools like this one.

In conclusion, Methyl 3-iodo-1-methyl-1H-indole-6-carboxylate (CAS No. 2142608-32-8) represents a critical component in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it indispensable for constructing biologically active molecules with therapeutic potential. As research progresses and new methodologies emerge, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery and development efforts worldwide.